Cas no 88422-24-6 (1H-Benzimidazole-2-carbonitrile,6-methyl-)

1H-Benzimidazole-2-carbonitrile,6-methyl- structure
88422-24-6 structure
Product Name:1H-Benzimidazole-2-carbonitrile,6-methyl-
CAS No:88422-24-6
MF:C9H7N3
MW:157.171981096268
CID:709477
Update Time:2024-01-31

1H-Benzimidazole-2-carbonitrile,6-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole-2-carbonitrile,6-methyl-
    • 1H-Benzimidazole-2-carbonitrile,5-methyl-(9CI)
    • 1H-Benzimidazole-2-carbonitrile, 6-methyl-
    • Inchi: 1S/C9H7N3/c1-6-2-3-7-8(4-6)12-9(5-10)11-7/h2-4H,1H3,(H,11,12)
    • InChI Key: CCQFOWCNZGRAES-UHFFFAOYSA-N
    • SMILES: C1(C#N)NC2=CC(C)=CC=C2N=1

Computed Properties

  • Exact Mass: 157.064
  • Monoisotopic Mass: 157.064
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 52.5A^2
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